molecular formula C62H96N14O26S B159620 Tyicevedqkee CAS No. 126144-46-5

Tyicevedqkee

Cat. No. B159620
CAS RN: 126144-46-5
M. Wt: 1485.6 g/mol
InChI Key: AZDASIIAIPAELA-UCEFLIQFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tyicevedqkee is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action, which makes it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of Tyicevedqkee involves the inhibition of specific enzymes that are involved in various biological processes. This inhibition leads to a disruption of these processes, which can be used to study their underlying mechanisms. This compound has been found to be particularly effective in inhibiting the activity of certain types of enzymes, making it a valuable tool for studying specific biological pathways.
Biochemical and Physiological Effects:
Tyicevedqkee has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes, which can lead to changes in cellular metabolism and function. This compound has also been found to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Tyicevedqkee in lab experiments is its specificity. This compound has been found to be highly selective in its inhibition of specific enzymes, which makes it a valuable tool for studying specific biological pathways. However, one of the limitations of using this compound is its potential toxicity. It is important to use this compound in appropriate concentrations and to monitor its effects carefully.

Future Directions

There are many potential future directions for research on Tyicevedqkee. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the identification of new biological targets for this compound, which may have potential therapeutic applications. Additionally, the development of new formulations and delivery methods for Tyicevedqkee may enhance its efficacy and reduce its potential toxicity.

Synthesis Methods

The synthesis of Tyicevedqkee involves a complex series of chemical reactions. The process begins with the reaction of a specific set of chemicals, which are then purified and subjected to further reactions. The final product is obtained through a series of purification steps, which ensure that the compound is of high purity and quality.

Scientific Research Applications

Tyicevedqkee has a wide range of scientific research applications. It has been used to study various biological processes, including protein synthesis, DNA replication, and cell signaling. This compound has also been used to study the effects of drugs on cells and tissues, as well as the mechanisms of drug resistance.

properties

CAS RN

126144-46-5

Product Name

Tyicevedqkee

Molecular Formula

C62H96N14O26S

Molecular Weight

1485.6 g/mol

IUPAC Name

(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-carboxybutanoyl]amino]-3-methylbutanoyl]amino]-4-carboxybutanoyl]amino]-3-carboxypropanoyl]amino]-5-oxopentanoyl]amino]hexanoyl]amino]-4-carboxybutanoyl]amino]pentanedioic acid

InChI

InChI=1S/C62H96N14O26S/c1-6-29(4)50(76-57(96)39(73-59(98)48(65)30(5)77)25-31-10-12-32(78)13-11-31)61(100)74-41(27-103)58(97)69-37(17-22-45(84)85)55(94)75-49(28(2)3)60(99)70-36(16-21-44(82)83)54(93)72-40(26-47(88)89)56(95)68-34(14-19-42(64)79)52(91)66-33(9-7-8-24-63)51(90)67-35(15-20-43(80)81)53(92)71-38(62(101)102)18-23-46(86)87/h10-13,28-30,33-41,48-50,77-78,103H,6-9,14-27,63,65H2,1-5H3,(H2,64,79)(H,66,91)(H,67,90)(H,68,95)(H,69,97)(H,70,99)(H,71,92)(H,72,93)(H,73,98)(H,74,100)(H,75,94)(H,76,96)(H,80,81)(H,82,83)(H,84,85)(H,86,87)(H,88,89)(H,101,102)/t29-,30+,33-,34-,35-,36-,37-,38-,39-,40-,41-,48-,49-,50-/m0/s1

InChI Key

AZDASIIAIPAELA-UCEFLIQFSA-N

Isomeric SMILES

CC[C@H](C)[C@@H](C(=O)N[C@@H](CS)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCC(=O)O)C(=O)O)NC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)[C@H]([C@@H](C)O)N

SMILES

CCC(C)C(C(=O)NC(CS)C(=O)NC(CCC(=O)O)C(=O)NC(C(C)C)C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NC(CCCCN)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(C(C)O)N

Canonical SMILES

CCC(C)C(C(=O)NC(CS)C(=O)NC(CCC(=O)O)C(=O)NC(C(C)C)C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NC(CCCCN)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(C(C)O)N

Other CAS RN

126144-46-5

sequence

TYICEVEDQKEE

synonyms

CD4 (81-92)
CD4 (81-92), D-Ile
CD4 (81-92), D-Tyr
CD4 (81-92), D-Tyr,D-Cys,D-Glu(5)
CD4(81-92)
Thr-Tyr-Ile-Cys-Glu-Val-Glu-Asp-Gln-Lys-Glu-Glu
threonyl-tyrosyl-isoleucyl-cysteinyl-glutamyl-valyl-glutamyl-aspartyl-glutaminyl-lysyl-glutamyl-glutamic acid
TYICEVEDQKEE

Origin of Product

United States

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